Cas no 95332-91-5 (Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-)

• Product Name: Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-
• CAS No: 95332-91-5
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 751881
• PubChem ID: 15650187
• Update Time: 2025-04-19

Ethanone, 1-[4-(methylthio)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-
• 1-(4-methylsulfanylnaphthalen-1-yl)ethanone
• SCHEMBL13209666
• 95332-91-5
• 1-(4-Methylsulfanyl-naphthalen-1-yl)-ethanone
• 1-[4-(Methylsulfanyl)naphthalen-1-yl]ethan-1-one
• DTXSID60576317

• Inchi： 1S/C13H12OS/c1-9(14)10-7-8-13(15-2)12-6-4-3-5-11(10)12/h3-8H,1-2H3
• InChI Key： VWFGDINNJQQFAH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 216.06088618g/mol
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų